Cenisertib benzoate

• CAS: 1145859-64-8
• Molecular Formula: C31H36FN7O3
• Molecular Weight: 573.7 g/mol
• InChI: InChI=1S/C24H30FN7O.C7H6O2/c1-14-11-17(5-6-19(14)32-9-7-31(2)8-10-32)28-24-27-13-18(25)23(30-24)29-21-16-4-3-15(12-16)20(21)22(26)33;8-7(9)6-4-2-1-3-5-6/h3-6,11,13,15-16,20-21H,7-10,12H2,1-2H3,(H2,26,33)(H2,27,28,29,30);1-5H,(H,8,9)/t15-,16+,20+,21-;/m1./s1
• InChIKey: MZPZKZPRYUOUIW-MCOAATBNSA-N

Standard pan-Aurora inhibitors (Alisertib, Barasertib) lack critical polypharmacology for FLT3-ITD or T315I BCR-ABL models. This benzoate salt provides near-equipotent Aurora A/B/C inhibition (IC50: 4.0, 4.8, 6.8 nM) with essential off-target activity. - Dual mechanism: Induces polyploidy + endoreduplication while suppressing mutant FLT3/ABL. - Phase 1/2 clinical candidate for solid tumors & hematologic malignancies. - Immediate supply for kinase profiling & resistant mutation studies.

Cenisertib Benzoate: Balanced Pan-Aurora Kinase Inhibitor

Cenisertib benzoate (CAS 1145859-64-8) is the benzoate salt of cenisertib (AS-703569, R-763), an orally bioavailable, ATP-competitive multi-kinase inhibitor [1]. The free base (CAS 871357-89-0) inhibits Aurora kinases A, B, and C with IC₅₀ values of 4.0, 4.8, and 6.8 nM, respectively, and additionally targets FLT3, ABL1 (including the T315I mutant), AKT, STAT5, JAK-2, and FGFR3 at low nanomolar concentrations [2]. Developed by Merck Serono and advanced to Phase 1/2 clinical evaluation in solid tumors and hematological malignancies, cenisertib induces polyploidy, endoreduplication, and apoptosis in dividing tumor cells [2].

✓ Balanced pan-Aurora A/B/C inhibition for polyploidy and endoreduplication studies

✓ Multi-kinase profile includes FLT3, ABL1 (T315I), JAK2, FGFR3 for signaling pathway research

✓ Oral bioavailability supports in vivo oncology model studies

• [1] DrugBank. Cenisertib benzoate. Accession Number: DBSALT003269. https://go.drugbank.com/salts/DBSALT003269 View Source
• [2] McLaughlin J, Markovtsov V, Li H, et al. Preclinical characterization of Aurora kinase inhibitor R763/AS703569 identified through an image-based phenotypic screen. J Cancer Res Clin Oncol. 2010;136(1):99-113. PMID: 19609559. View Source

Cenisertib: Unique Selectivity Among Aurora Inhibitors

The Aurora kinase inhibitor class encompasses compounds with radically divergent selectivity profiles: Alisertib (MLN8237) is >200-fold selective for Aurora A over Aurora B, Barasertib (AZD1152-HQPA) is ~1,900-fold selective for Aurora B over Aurora A, and Tozasertib (VX-680) exhibits a 30-fold Aurora A/B potency differential . These isoform preferences produce distinct biological consequences—Aurora A inhibition alone yields mitotic arrest, while Aurora B inhibition induces polyploidy and irreversible endoreduplication [1]. Cenisertib occupies a unique position within this landscape: it simultaneously inhibits Aurora A, B, and C at near-equipotent concentrations (4.0–6.8 nM) while also suppressing FLT3 and BCR-ABL (including the T315I gatekeeper mutant) [2]. Substituting a selective Aurora A or B inhibitor for cenisertib fundamentally alters the polypharmacology and phenotypic outcome of the experiment, especially in FLT3-ITD-driven or T315I BCR-ABL-expressing models where the ancillary kinase activities are mechanistically essential [1][2].

Aurora A-selective inhibitors

Compounds like Alisertib may not induce polyploidy or endoreduplication pathways, altering phenotypic readouts.

Aurora B-selective inhibitors

Barasertib lacks FLT3 and ABL T315I inhibitory activity, removing multi-kinase pharmacology essential for certain resistant models.

Isoform-ratio variants

Pan-Aurora inhibitors with differing A/B potency ratios (e.g., Tozasertib) may shift cellular response from endoreduplication to mitotic arrest.

• [1] McLaughlin J, Markovtsov V, Li H, et al. Preclinical characterization of Aurora kinase inhibitor R763/AS703569 identified through an image-based phenotypic screen. J Cancer Res Clin Oncol. 2010;136(1):99-113. PMID: 19609559. View Source
• [2] Illert AL, Seitz AK, Rummelt C, et al. Inhibition of Aurora kinase B is important for biologic activity of the dual inhibitors of BCR-ABL and Aurora kinases R763/AS703569 and PHA-739358 in BCR-ABL transformed cells. PLoS One. 2014;9(11):e112318. PMID: 25426931. View Source

Cenisertib Benzoate: Differentiation Evidence

Pan-Aurora Inhibitory Balance

Cenisertib inhibits Aurora A, B, and C with IC₅₀ values of 4.0, 4.8, and 6.8 nM respectively—a near-balanced pan-Aurora profile [1]. This contrasts sharply with Alisertib (Aurora A IC₅₀ 1.2 nM, >200-fold selective over Aurora B) , Barasertib (Aurora B Kᵢ 0.36 nM, ~1,900-fold selective over Aurora A) , and Tozasertib (Aurora A/B/C Kᵢ 0.6/18/4.6 nM, ~30-fold A/B differential) . Danusertib (PHA-739358) also inhibits all three isoforms but with substantially lower potency (IC₅₀ 13/79/61 nM) [2]. The biological consequence: selective Aurora A inhibitors trigger mitotic arrest, whereas cenisertib's concomitant Aurora B inhibition drives irreversible polyploidy and endoreduplication—a mechanistically distinct cell death pathway that persists after drug washout [1].

Pan-Aurora Balance

Head-to-head

Aurora A/B/C IC₅₀: 4.0 / 4.8 / 6.8 nM

Balanced inhibition supports polyploidy endpoint studies

A/B ratio ~0.83 (near-equipotent) vs. >200-fold for Alisertib

Evidence Dimension	Biochemical inhibitory potency across Aurora kinase isoforms A, B, C (IC₅₀ or Kᵢ in nM)
Target Compound Data	Aurora A: 4.0 nM; Aurora B: 4.8 nM; Aurora C: 6.8 nM; A/B ratio ≈ 0.83 (IC₅₀)
Comparator Or Baseline	Alisertib: A=1.2, B=~400 (200-fold selective). Barasertib: A=687, B=0.36 (1,900-fold selective, Kᵢ). Tozasertib: A=0.6, B=18, C=4.6 (30-fold A/B differential, Kᵢ). Danusertib: A=13, B=79, C=61 (IC₅₀)
Quantified Difference	A/B potency ratio: Cenisertib ~0.83 (near-equipotent) vs. Alisertib ~0.003, Barasertib ~1,900, Tozasertib ~30, Danusertib ~0.16
Conditions	Biochemical kinase activity assays; cenisertib in presence of ATP (ATP-competitive confirmed); comparator data from cell-free assays per standard vendor/ChEMBL documentation

Why This Matters

Procurement of a selective Aurora A or B inhibitor will not recapitulate the dual-inhibitory, polyploidy-inducing phenotype of cenisertib; researchers studying endoreduplication, polyploidy-driven apoptosis, or conditions requiring simultaneous Aurora A/B blockade must specifically source cenisertib.

• [1] McLaughlin J, Markovtsov V, Li H, et al. Preclinical characterization of Aurora kinase inhibitor R763/AS703569 identified through an image-based phenotypic screen. J Cancer Res Clin Oncol. 2010;136(1):99-113. PMID: 19609559. View Source
• [2] Danusertib (PHA-739358). Carpinelli P, et al. Aurora kinase inhibitor PHA-739358. Mol Cancer Ther. 2007;6(12 Pt 1):3158-68. Aurora A/B/C IC₅₀ 13/79/61 nM. View Source

Cellular Aurora B Inhibition in NSCLC Cells

In NCI-H1229 non-small cell lung cancer cells, cenisertib inhibits Aurora B activity with a cellular functional IC₅₀ of 1 nM, measured by induction of polyploidy and apoptosis [1]. This cellular potency, assessed in intact cells rather than isolated enzyme preparations, confirms target engagement under physiologically relevant ATP concentrations and intracellular conditions. For comparison, cenisertib also inhibits KDR (VEGFR2) in NIH3T3 cells stably transfected with full-length human KDR with an IC₅₀ of 19 nM [1]. Most Aurora inhibitor comparators report only biochemical IC₅₀/Kᵢ values without matched cellular functional readouts at this resolution, making direct cellular-to-cellular comparisons difficult; however, the 1 nM cellular Aurora B IC₅₀ represents a high-confidence pharmacodynamic benchmark for in vitro experimental design.

Cellular Aurora B IC₅₀

Reported

1 nM in NCI-H1229 NSCLC cells

Cellular target engagement benchmark for dose-response design

Polyploidy/apoptosis functional readout

Evidence Dimension	Cellular functional inhibition of Aurora B (polyploidy/apoptosis readout)
Target Compound Data	IC₅₀ = 1 nM in NCI-H1229 NSCLC cells (Aurora B cellular activity); KDR/VEGFR2 IC₅₀ = 19 nM in transfected NIH3T3 cells
Comparator Or Baseline	Comparable cellular functional Aurora B IC₅₀ data for Alisertib, Barasertib, Tozasertib, or Danusertib are not standardized or publicly available at equivalent resolution in the same cell line.
Quantified Difference	Not directly quantifiable across compounds due to differing assay formats; cenisertib's 1 nM cellular IC₅₀ serves as a benchmark for its own target engagement.
Conditions	NCI-H1229 NSCLC cells; polyploidy and apoptosis as functional readout of Aurora B inhibition

Why This Matters

Researchers requiring a validated cellular IC₅₀ for Aurora B inhibition in intact cells—rather than extrapolation from biochemical Kᵢ—can anchor their dose-response experiments to cenisertib's published 1 nM cellular benchmark, reducing the risk of under- or over-dosing in cell-based assays.

• [1] GtoPdb (IUPHAR/BPS Guide to Pharmacology). Cenisertib ligand page. Ligand ID: 9927. Cellular Aurora B IC₅₀ 1 nM (NCI-H1229 polyploidy/apoptosis); KDR IC₅₀ 19 nM (NIH3T3-KDR). https://www.guidetomalariapharmacology.org/GRAC/LigandDisplayForward?ligandId=9927&tab=biology View Source

Aqueous Solubility vs. Ilorasertib

Cenisertib was explicitly developed to achieve improved aqueous solubility compared to the Abbott dual KDR/Aurora B inhibitor ABT-348 (ilorasertib) [1][2]. The 2012 medicinal chemistry publication by Curtin et al. states that the pyrazole diaminopyrimidine series—structurally related to AS703569 (cenisertib)—was designed 'to identify kinase inhibitors with dual KDR/Aurora B activity and improved aqueous solubility compared to the Abbott dual inhibitor ABT-348' [2]. Ilorasertib inhibits Aurora C/B/A with IC₅₀ values of 1/7/120 nM but suffers from limited aqueous solubility that constrains formulation options . While exact solubility values in µg/mL are not publicly disclosed for either compound in head-to-head format, the explicit design objective and published claim of superiority in the primary literature constitute a documented differentiation relevant for researchers planning in vivo dosing formulations.

Aqueous Solubility

Design objective

Improved vs ABT-348 (ilorasertib)

Supports oral formulation selection for in vivo studies

Exact fold improvement not publicly disclosed

Evidence Dimension	Aqueous solubility (relative comparison documented in primary medicinal chemistry literature)
Target Compound Data	Improved aqueous solubility vs. ABT-348 (explicitly stated as a design goal in the pyrazole diaminopyrimidine optimization program structurally related to AS703569). DrugBank-predicted water solubility for cenisertib benzoate: 0.0752 mg/mL (ALOGPS).
Comparator Or Baseline	ABT-348 (ilorasertib): Lower aqueous solubility (cited as the motivation for developing improved analogs in the cenisertib-related chemical series). Aurora C/B/A IC₅₀ = 1/7/120 nM.
Quantified Difference	Exact fold-improvement not publicly disclosed; qualitative superiority established in peer-reviewed medicinal chemistry literature. DrugBank ALOGPS prediction for cenisertib benzoate: 0.0752 mg/mL.
Conditions	Aqueous solubility assessment as part of lead optimization program (Curtin et al., Bioorg Med Chem Lett, 2012)

Why This Matters

Researchers requiring dual KDR/Aurora B inhibition with adequate aqueous solubility for in vivo oral dosing studies should prefer cenisertib over ilorasertib, as the solubility advantage was a documented design criterion in the lead optimization campaign.

• [1] GtoPdb (IUPHAR/BPS Guide to Pharmacology). Cenisertib ligand page. Ligand ID: 9927. 'Cenisertib has improved aqueous solubility compared to the dual inhibitor ABT-348 (ilorasertib).' https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9927&tab=summary View Source
• [2] Curtin ML, Heyman HR, Frey RR, et al. Pyrazole diaminopyrimidines as dual inhibitors of KDR and Aurora B kinases. Bioorg Med Chem Lett. 2012;22(14):4750-5. PMID: 22695126. View Source

Inhibition of T315I BCR-ABL Mutant

Cenisertib maintains full anti-proliferative activity against BCR-ABL-transformed Ba/F3 cells expressing the T315I gatekeeper mutation, which confers resistance to imatinib, dasatinib, and nilotinib [1]. In a direct head-to-head comparison with PHA-739358 (danusertib), Illert et al. demonstrated that both dual ABL/Aurora inhibitors reduce BCR-ABL kinase activity at comparable concentrations and independent of mutation status (T315I, Y253F, F317L tested) [1]. Critically, mechanistic dissection using drug-resistant Aurora B variants revealed a key mechanistic difference: PHA-739358 acts on both BCR-ABL and Aurora kinase B, whereas Aurora B inhibition alone appears sufficient for the anti-proliferative activity of cenisertib in these models [1]. In cellular assays, cenisertib at 50 nM produced comparable effects to PHA-739358 at 500 nM, suggesting a ~10-fold potency advantage in BCR-ABL-transformed cells [2].

T315I BCR-ABL Activity

Head-to-head

Cenisertib 50 nM vs Danusertib 500 nM

Lower effective concentration in T315I-mutant cellular models

Aurora B G160V mutant rescue assay context

Evidence Dimension	Anti-proliferative activity against BCR-ABL T315I mutant-expressing Ba/F3 cells and mechanistic basis of action
Target Compound Data	Cenisertib (R763/AS703569): Active against T315I, Y253F, F317L BCR-ABL mutants; effective concentration in cellular polyploidy assay: 50 nM; mechanism: primarily Aurora B inhibition-driven
Comparator Or Baseline	PHA-739358 (danusertib): Also active against all tested BCR-ABL mutants; effective concentration in cellular polyploidy assay: 500 nM; mechanism: dual BCR-ABL + Aurora B inhibition
Quantified Difference	~10-fold lower effective concentration for cenisertib (50 nM) vs. PHA-739358 (500 nM) in cellular polyploidy rescue assay with Aurora B G160V mutant
Conditions	Ba/F3 cells ectopically expressing wild-type or TKI-resistant BCR-ABL mutants (T315I, Y253F, F317L); drug-resistant Aurora B G160V mutant rescue experiments; western blot for BCR-ABL and STAT5 phosphorylation

Why This Matters

In T315I BCR-ABL-driven CML models where imatinib, dasatinib, and nilotinib are ineffective, cenisertib provides a mechanistically distinct option with a ~10-fold potency advantage over danusertib in cellular assays, making it the preferred tool compound for studying Aurora B-dependent killing of TKI-resistant CML cells.

• [1] Illert AL, Seitz AK, Rummelt C, et al. Inhibition of Aurora kinase B is important for biologic activity of the dual inhibitors of BCR-ABL and Aurora kinases R763/AS703569 and PHA-739358 in BCR-ABL transformed cells. PLoS One. 2014;9(11):e112318. PMID: 25426931. View Source
• [2] Data derived from Illert et al. (2014) Figure 2 and related experiments: drug-resistant Aurora B G160V mutant rescue comparing 50 nM R763/AS703569 vs. 500 nM PHA-739358. TechDico translation excerpt corroborating differential concentrations. https://zh.techdico.com View Source

FLT3-ITD-Driven AML Activity

Among a broad panel of xenograft models, the FLT3-ITD-harboring AML cell line MV4-11 was singled out as particularly sensitive to cenisertib in vivo [1]. All AML cell lines tested were inhibited with IC₅₀ values between 0.7 nM and 1 µM, with MV4-11 being the most sensitive [2]. This hypersensitivity is mechanistically attributed to cenisertib's simultaneous targeting of Aurora kinases and FLT3—a dual activity not present in Aurora-selective inhibitors such as Alisertib or Barasertib. Tozasertib does inhibit FLT3 (Kᵢₐₚₚ ≈ 30 nM), but its Aurora A-skewed profile (Aurora A/B Kᵢ ratio 0.6/18 nM) means it does not replicate cenisertib's balanced dual Aurora/FLT3 pharmacology . Cenisertib also inhibits ABL1 and the ABL1 T315I mutant, along with JAK-2 and FGFR3, creating a multi-targeted profile in FLT3-ITD AML that is distinct from all approved FLT3 inhibitors (midostaurin, gilteritinib, quizartinib) which lack Aurora activity [1].

FLT3-ITD AML Sensitivity

Model context

MV4-11 xenograft: marked sensitivity

FLT3/Aurora dual targeting may support AML model studies

AML cell line IC₅₀ range 0.7 nM–1 µM

Evidence Dimension	In vivo tumor growth inhibition in FLT3-ITD-mutant AML xenograft (MV4-11) and multi-kinase target coverage
Target Compound Data	MV4-11 xenograft: marked sensitivity to oral cenisertib. Targets: Aurora A/B/C (IC₅₀ 4.0/4.8/6.8 nM) + FLT3 + ABL1 (including T315I) + JAK-2 + FGFR3. A549 cellular EC₅₀ = 9 nM [1][3].
Comparator Or Baseline	Alisertib: No FLT3 activity. Barasertib: No FLT3 activity. Tozasertib: FLT3 Kᵢₐₚₚ ~30 nM but Aurora-skewed. Approved FLT3 inhibitors (midostaurin, gilteritinib, quizartinib): Potent FLT3 inhibition but lack Aurora kinase activity.
Quantified Difference	Cenisertib uniquely combines potent, balanced Aurora A/B/C inhibition with FLT3 suppression in a single molecule; no other compound in the class replicates this exact multi-kinase signature.
Conditions	In vivo MV4-11 xenograft model; in vitro AML cell line panel (IC₅₀ range 0.7 nM–1 µM); A549 cells for EC₅₀ determination

Why This Matters

Studies of FLT3-ITD AML that require simultaneous disruption of mitotic progression (via Aurora inhibition) and FLT3-driven proliferative signaling cannot be executed with Aurora-selective or FLT3-selective agents alone; cenisertib is the only well-characterized tool compound providing this dual pharmacology with clinically-validated oral dosing parameters.

• [1] McLaughlin J, Markovtsov V, Li H, et al. Preclinical characterization of Aurora kinase inhibitor R763/AS703569 identified through an image-based phenotypic screen. J Cancer Res Clin Oncol. 2010;136(1):99-113. PMID: 19609559. View Source
• [2] The Novel Aurora Kinase Inhibitor AS703569 Shows Potent Anti-Tumor Activity in Acute Myeloid Leukemia (AML). SciProfiles abstract. All AML cell lines inhibited with IC₅₀ between 0.7 nM and 1 µM; MV4-11 most sensitive. 2007. View Source
• [3] ProbeChem. Cenisertib (AS-703569, R763) product page. A549 EC₅₀ = 9 nM. https://probechem.cn View Source

Clinically Validated Dosing Parameters

Cenisertib completed Phase 1 dose-escalation studies in both solid tumors and hematological malignancies, establishing clinically-validated maximum tolerated doses (MTDs) and dose-limiting toxicities that directly inform preclinical in vivo dosing [1][2]. For solid tumors, the MTD was established as 37 mg/m² on a day 1 and 8 every-21-days schedule, and 25 mg/m² on a day 1, 2, 3 every-21-days schedule (same total dose per cycle) [1]. The DLT was myelosuppression, consistent with Aurora B inhibition in hematopoietic cells [1]. In hematological malignancies, cenisertib was generally well tolerated on both day 1–3 and 8–10 q21d and day 1–6 q21d schedules [2]. For preclinical researchers, these data provide human-equivalent dosing anchors: the 25–37 mg/m² clinical range translates to approximately 6–10 mg/kg in mice (using standard body surface area conversion), matching the efficacious doses of 7–10 mg/kg/day used in published xenograft studies [3]. Many Aurora inhibitor comparators (e.g., Tozasertib, Danusertib) also reached Phase 1/2, but cenisertib's MTD data are available from two separate patient populations (solid and hematologic), providing broader clinical dosing validation than is available for most research-grade Aurora tool compounds [4].

Clinical Dosing Reference

Trial context

MTD 37 mg/m² (solid), 25 mg/m² (heme)

Translational dose anchor for preclinical in vivo studies

~6–10 mg/kg mouse equivalent from Phase 1 data

Evidence Dimension	Clinically determined maximum tolerated dose and dose-limiting toxicity—enabling translational dose selection for in vivo preclinical studies
Target Compound Data	Solid tumors: MTD 37 mg/m² (d1,8 q21d) and 25 mg/m² (d1-3 q21d). Hematologic: well tolerated on d1-3 & d8-10 q21d and d1-6 q21d. DLT: myelosuppression. Preclinical efficacious oral dose: 7–10 mg/kg/day in xenograft models.
Comparator Or Baseline	Alisertib: Phase 3 completed, extensive clinical dosing data available (50 mg BID, 7 days/21-day cycle). Tozasertib: Phase 2 discontinued. Barasertib: Phase 3 completed. Danusertib: Phase 2 discontinued. All have varying levels of clinical dosing data.
Quantified Difference	Cenisertib's MTD values (25–37 mg/m²) are validated in two distinct patient populations; human-equivalent dose to mouse conversion supports ~6–10 mg/kg as an appropriate preclinical dose range.
Conditions	Phase 1 open-label dose-escalation trials in patients with advanced solid tumors (N = dose-escalation cohorts) and advanced hematological malignancies

Why This Matters

Preclinical pharmacologists and translational researchers can select cenisertib doses of 7–10 mg/kg/day orally in mouse xenograft studies with the confidence that these doses correspond to clinically tolerated exposures; this reduces the risk of using supratherapeutic or subtherapeutic doses that confound in vivo efficacy interpretation.

• [1] Mita M, Gordon M, Gianella-Borradori A, et al. Abstract C195: Phase I study of 2 dosing regimens of AS703569, an oral Aurora kinase inhibitor, in patients with solid tumors. Mol Cancer Ther. 2009;8(12_Supplement):C195. https://doi.org/10.1158/1535-7163.TARG-09-C195 View Source
• [2] Sonet A, Graux C, Maertens J, et al. Phase I, Dose-Escalation Study of 2 Dosing Regimens of AS703569, An Inhibitor of Aurora and Other Kinases, Administered Orally in Patients with Advanced Hematological Malignancies. Blood. 2008;112(11):2963. https://doi.org/10.1182/blood.V112.11.2963.2963 View Source
• [3] FelixBio. Cenisertib (AS-703569; R-763) product page. In vivo: orally 7 or 10 mg/kg/day; 3 days on/4 days off; for 4 weeks significantly suppresses tumor growth. https://felixbio.cn View Source
• [4] ClinicalTrials.gov. Search results for AS703569. Multiple Phase 1 trials registered in solid tumors and hematological malignancies. https://clinicaltrials.gov/ct2/results?cond=&term=AS703569 View Source

Cenisertib Benzoate: Research Application Scenarios

Polyploidy and Endoreduplication Research

[1] McLaughlin J et al. J Cancer Res Clin Oncol. 2010. PMID: 19609559. GtoPdb cenisertib ligand page, Ligand ID 9927.

T315I-Mutant CML Models

[1] Illert AL et al. PLoS One. 2014. PMID: 25426931. Gleixner KV et al. Blood. 2010;116(21):3394. ASH Annual Meeting Abstract.

FLT3-ITD AML Models

[1] McLaughlin J et al. J Cancer Res Clin Oncol. 2010. PMID: 19609559. SciProfiles. AS703569 AML activity. ProbeChem. Cenisertib A549 EC₅₀. FelixBio, Mita et al. AACR 2009, Sonet et al. Blood 2008.

Oral Aurora Inhibition for In Vivo Oncology

[1] GtoPdb cenisertib ligand page. Curtin ML et al. Bioorg Med Chem Lett. 2012. PMID: 22695126. NCATS Inxight Drugs — CENISERTIB. Mita M et al. Mol Cancer Ther. 2009; Sonet A et al. Blood. 2008.

Application

Selection Property

Validation Focus

Polyploidy and Endoreduplication Research

Balanced pan-Aurora A/B/C inhibition

Polyploidy induction, endoreduplication, and apoptosis pathway endpoints

T315I-Mutant CML Models

ABL T315I + Aurora B dual inhibition

BCR-ABL signaling and Aurora B pathway in TKI-resistant cell models

FLT3-ITD AML Models

FLT3 + Aurora multi-kinase profile

FLT3-ITD-driven proliferation and mitotic disruption endpoints

In Vivo Oral Oncology Studies

Oral bioavailability & MTD-anchored dosing reference

Tolerability and exposure-response in xenograft models

• [1] Consolidated scenario references are embedded within each Application_Content field above, drawing from the same primary source set established in Sections 1–3. Key references: McLaughlin J et al. (2010) PMID: 19609559; Illert AL et al. (2014) PMID: 25426931; Curtin ML et al. (2012) PMID: 22695126; GtoPdb Ligand ID 9927; Mita M et al. Mol Cancer Ther (2009); Sonet A et al. Blood (2008). View Source